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Compound of Interest

Compound Name: Butyl hexanoate

Cat. No.: B146156 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Laboratory

Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Butyl hexanoate, a common fragrance and flavor ester. Adherence to these procedures is

paramount for ensuring a safe laboratory environment and minimizing risk to researchers and

scientists.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

chemical exposure. The following PPE is mandatory when handling Butyl hexanoate:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved. A face

shield may be required for

splash hazards.[1]

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection

Chemically resistant gloves.

Butyl rubber gloves are highly

recommended for handling

esters.[2][3] Nitrile gloves may

offer limited protection for

incidental contact but should

be changed immediately upon

contamination.[2]

Prevents skin contact, which

can lead to irritation. Butyl

rubber provides excellent

resistance to esters.

Body Protection

A standard laboratory coat is

required.[4] For larger

quantities or situations with a

high risk of splashing,

chemical-resistant aprons and

sleeves should be worn.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required in a

well-ventilated area.[4] If

ventilation is inadequate or

there is a risk of inhaling

vapors, a NIOSH-approved

respirator with an organic

vapor cartridge should be

used.

Protects against respiratory

irritation from inhaling Butyl

hexanoate vapors.

Operational Plan: Step-by-Step Handling Procedure
Following a standardized operational plan minimizes the risk of accidental exposure and

ensures procedural consistency.

Preparation:
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Ensure the work area is in a well-ventilated chemical fume hood.

Assemble all necessary equipment and reagents before handling Butyl hexanoate.

Don the required PPE as specified in the table above.

Locate the nearest eyewash station and safety shower and confirm they are accessible.

Handling:

Dispense the required amount of Butyl hexanoate carefully, avoiding splashing.

Keep the container sealed when not in use to minimize vapor release.

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.

In Case of a Spill:

For small spills (<50ml), absorb the liquid with an inert absorbent material such as

vermiculite or sand.[1]

Place the contaminated absorbent material into a sealed, labeled waste container.

For larger spills, evacuate the area and follow your institution's emergency spill response

procedures.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete.

Clean the work area and any contaminated equipment.

Properly remove and dispose of contaminated gloves.

Disposal Plan: Safe and Compliant Waste
Management
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Proper disposal of Butyl hexanoate and its contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation:

Collect all Butyl hexanoate waste, including unused product and contaminated materials

(e.g., gloves, absorbent pads), in a dedicated, clearly labeled, and sealed hazardous

waste container.[6]

Do not mix Butyl hexanoate waste with other waste streams unless specifically instructed

to do so by your institution's Environmental Health and Safety (EHS) department.

Containerization:

Use a chemically compatible container, such as a high-density polyethylene (HDPE) or

glass bottle, for liquid waste.[6]

Ensure the container is in good condition and the lid seals tightly.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[6]

The storage area should be away from sources of ignition.

Final Disposal:

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[1]

[7]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b146156?utm_src=pdf-body
https://www.benchchem.com/product/b146156?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b146156?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-hexanoate
https://www.benchchem.com/pdf/Proper_Disposal_of_Mpeg5_t_butyl_Ester_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Property Value

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.26 g/mol [7]

Boiling Point 61-62 °C (at 3 mmHg)[8]

Density 0.866 g/mL[8]

Flash Point 79.44 °C[4]

Refractive Index 1.416[8]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing. If skin irritation persists, consult a physician.

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician

immediately.[1]

Safe Handling of Butyl Hexanoate Workflow
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Safe Handling of Butyl Hexanoate Workflow

1. Preparation

2. Handling

3. Spill Response

4. Post-Handling

5. Waste Disposal
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Caption: Workflow for the safe handling and disposal of Butyl hexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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